Cas no 2028341-88-8 (O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate)

• Product Name: O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
• CAS No: 2028341-88-8
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• MDL: MFCD30002885
• CID: 4633798
• PubChem ID: 121207767
• Update Time: 2025-07-22

O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl) 8-methyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate
• 2-O-tert-butyl 5-O-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
• 2-Boc-2,6-diaza-spiro[3.4]octane-8-carboxylic acid methyl ester
• Methyl 2-Boc-2,7-diazaspiro[3.4]octane-5-carboxylate
• 2-(t-Butyl) 8-methyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate
• O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
• AKOS026717029
• EN300-392952
• 2028341-88-8
• CS-0204186
• 2-(tert-butyl)8-methyl2,6-diazaspiro[3.4]octane-2,8-dicarboxylate
• 2-tert-Butyl 8-methyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate
• SY269857
• Methyl 2-Boc-2,6-diazaspiro[3.4]octane-8-carboxylate
• AS-43902
• MFCD30002885
• F2147-4345

• MDL： MFCD30002885
• Inchi： 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-7-13(8-15)6-14-5-9(13)10(16)18-4/h9,14H,5-8H2,1-4H3
• InChI Key： XIPQSKRVVLHMNT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(CNCC2C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.9

Additional information on O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate

Professional Introduction to Compound with CAS No. 2028341-88-8 and Product Name: O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate

The compound with the CAS number 2028341-88-8 and the product name O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of spirocyclic diamines, which have garnered considerable attention due to their unique structural properties and potential applications in drug discovery. The spirocyclic framework of this molecule contributes to its distinct conformational flexibility, making it a promising candidate for various biochemical interactions.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity. The presence of both tert-butyl and methyl substituents in the molecule enhances its lipophilicity and metabolic stability, which are critical factors for drug candidates. Additionally, the 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate core structure provides a rigid yet adaptable scaffold that can interact with biological targets in a precise manner.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The spirocyclic diamine moiety in this compound can serve as a scaffold for designing kinase inhibitors by forming specific interactions with the ATP-binding pocket of kinases.

Recent studies have demonstrated that spirocyclic diamines can effectively modulate kinase activity by acting as ATP competitors or allosteric modulators. The O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate compound has shown promise in preclinical studies as a lead compound for kinase inhibition. Its ability to bind tightly to the active site of kinases while maintaining good solubility and bioavailability makes it an attractive candidate for further development.

The structural features of this compound also make it suitable for other therapeutic applications. For instance, its rigid spirocyclic core can be modified to target specific binding pockets in other enzymes or receptors involved in inflammatory diseases or neurological disorders. The tert-butyl group enhances the compound's stability against metabolic degradation, while the methyl group contributes to its overall lipophilicity, allowing for efficient membrane penetration.

In addition to its potential as a kinase inhibitor, this compound has shown promise in interactions with other biological targets. For example, it can interact with metal ions such as magnesium and zinc, which are essential cofactors for many enzymes involved in DNA replication and repair. By modulating these interactions, the compound may influence cellular processes related to stress response and repair mechanisms.

The synthesis of O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between two amine derivatives under controlled conditions. Subsequent functionalization with tert-butyl and methyl groups further refines the molecule's properties.

The pharmaceutical industry has been increasingly interested in spirocyclic compounds due to their unique chemical properties and biological activities. The rigid yet flexible structure of these compounds allows them to adopt multiple conformations that can optimize interactions with biological targets. This adaptability makes them valuable candidates for drug development across various therapeutic areas.

One of the key advantages of using spirocyclic compounds like O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate is their resistance to metabolic degradation. The spirocyclic bond itself is relatively stable under physiological conditions, which means that these compounds can maintain their integrity once administered orally or intravenously. This stability ensures that they can reach their target sites intact and exert their intended effects.

Furthermore, the presence of both polar and non-polar substituents in this compound enhances its pharmacokinetic properties. The tert-butyl group contributes to its hydrophobicity, while the carboxylate groups provide polarity and charge distribution that can improve solubility in aqueous environments. This balance between hydrophobicity and polarity is crucial for achieving optimal absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

Recent advances in computational chemistry have also facilitated the design and optimization of spirocyclic compounds like O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate using molecular modeling techniques. These methods allow researchers to predict how different structural modifications will affect the compound's biological activity and pharmacokinetic properties before conducting expensive experimental trials.

The potential applications of this compound extend beyond traditional small-molecule drug development. It has also shown promise as a tool compound for studying enzyme mechanisms and identifying new therapeutic targets. By serving as a scaffold for derivatization experiments, researchers can gain insights into how specific structural features influence biological activity at a molecular level.

In conclusion,O2-tert-butyl O5-methyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate (CAS No. 2028341-88-8) represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features make it an ideal candidate for developing novel drugs targeting kinases, inflammatory diseases, and neurological disorders. With further research and optimization,this compound could pave the way for new treatments that improve patient outcomes worldwide.